Cas no 904372-40-3 (8-(2,5-dimethylphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2,5-dimethylphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 904372-40-3
• MF: C₂₁H₂₅N₅O₂
• MW: 379.455504179001
• CID: 5556967
• PubChem ID: 7585749
• Update Time: 2025-07-16

8-(2,5-dimethylphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• UPCMLD0ENAT5872017:001
• AKOS001404754
• F3124-0464
• 8-(2,5-dimethylphenyl)-1,6,7-trimethyl-3-propyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 6-(2,5-dimethylphenyl)-4,7,8-trimethyl-2-propylpurino[7,8-a]imidazole-1,3-dione
• Z247606894
• 904372-40-3
• 8-(2,5-dimethylphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C21H25N5O2/c1-7-10-24-19(27)17-18(23(6)21(24)28)22-20-25(14(4)15(5)26(17)20)16-11-12(2)8-9-13(16)3/h8-9,11H,7,10H2,1-6H3
• InChI Key： BRXYDMMDKRZFGA-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C=C(C)C=CC=4C)C(C)=C(C)N32)N(C)C(N1CCC)=O

Computed Properties

• Exact Mass: 379.20082506g/mol
• Monoisotopic Mass: 379.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 62.8Ų

Additional information on 8-(2,5-dimethylphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-(2,5-dimethylphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione and Its Significance in Modern Chemical Biology

The compound with the CAS number 904372-40-3, formally known as 8-(2,5-dimethylphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, represents a fascinating subject of study in the realm of chemical biology. This intricate molecule has garnered attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The imidazopyrimidinone core of this compound is particularly noteworthy, as it embodies a scaffold that has shown promise in various biological assays.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The 8-(2,5-dimethylphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione structure exemplifies how modifications at specific positions can influence biological activity. For instance, the presence of the dimethylphenyl group at the 8-position contributes to hydrophobic interactions with biological targets, while the trimethyl and propyl substituents at the 1-, 6-, 7-, and 3-positions respectively enhance solubility and metabolic stability. These features make it a compelling candidate for further investigation.

In the context of current research trends, this compound aligns well with the growing interest in multitargeted drug discovery. The ability of 8-(2,5-dimethylphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione to interact with multiple receptors or enzymes simultaneously could lead to synergistic effects that improve therapeutic outcomes. Studies have begun to explore its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. The imidazopyrimidinone scaffold is known for its versatility in binding to these targets due to its aromatic system and functional groups that can engage in hydrogen bonding or hydrophobic interactions.

The synthesis of this compound also reflects contemporary methodologies in organic chemistry. Modern synthetic routes often emphasize efficiency and sustainability. The preparation of 8-(2,5-dimethylphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione involves multi-step reactions that showcase the latest innovations in catalysis and purification techniques. For example，the introduction of the propyl group at the 3-position can be achieved through nucleophilic substitution reactions using readily available reagents. Such approaches not only streamline the synthetic process but also minimize waste generation.

From a pharmacological perspective, 8-(2',5'-dimethylphenyl)-1',6',7'-trimethyl-3'-propyl - 1 H , ² H , ³ H , ⁴ H , ⁸ H - imidazo[¹ , ² - g]purine - ² , ⁴ - dione (CAS no:90437² - 40 - ³ ) has shown promise in preclinical studies as a potential lead compound for treating inflammatory diseases. The unique arrangement of substituents on its core structure allows it to modulate inflammatory pathways by interacting with key transcription factors and cytokines. Researchers are particularly interested in its ability to inhibit NF-κB signaling pathways without causing significant off-target effects. This selectivity is crucial for developing drugs that are both effective and safe for long-term use.

The role of computational chemistry has been instrumental in understanding the interactions between 8-(2',5'-dimethylphenyl)-1',6',7'-trimethyl-3'-propyl - ¹ H , ² H , ³ H , ⁴ H , ⁸ H - imidazo[¹ , ² - g]purine - ² , ⁴ - dione (CAS no:90437² - 40 - ³ ) and biological targets. Molecular docking simulations have helped predict binding affinities and identify key residues involved in ligand-receptor interactions. These insights have guided experimental efforts by prioritizing analogs with higher predicted potency or selectivity. Additionally, virtual screening techniques have accelerated the discovery process by rapidly evaluating thousands of compounds against large databases of protein structures.

The future prospects for this compound are exciting given its multifaceted potential applications. Ongoing research aims to optimize its pharmacokinetic properties through structural modifications while maintaining or enhancing biological activity. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential for translating laboratory findings into clinical reality. As our understanding of disease mechanisms evolves, so too will our ability to design molecules like 8-(dimethylphenyl)trimethypropylimidazopyrimidinone dione (CAS no:90437² -40-) that address complex therapeutic needs.